Cas no 886934-29-8 (2-{4-2-(ethanesulfonyl)benzoylpiperazin-1-yl}-4-fluoro-1,3-benzothiazole)

• Product Name: 2-{4-2-(ethanesulfonyl)benzoylpiperazin-1-yl}-4-fluoro-1,3-benzothiazole
• CAS No: 886934-29-8
• MF: C₂₀H₂₀FN₃O₃S₂
• MW: 433.519505500793
• CID: 5476894
• Update Time: 2025-06-11

2-{4-2-(ethanesulfonyl)benzoylpiperazin-1-yl}-4-fluoro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• (2-ethylsulfonylphenyl)-[4-(4-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• 2-{4-2-(ethanesulfonyl)benzoylpiperazin-1-yl}-4-fluoro-1,3-benzothiazole

• Inchi： 1S/C20H20FN3O3S2/c1-2-29(26,27)17-9-4-3-6-14(17)19(25)23-10-12-24(13-11-23)20-22-18-15(21)7-5-8-16(18)28-20/h3-9H,2,10-13H2,1H3
• InChI Key： MBQZSFPUWCHDOL-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1S(CC)(=O)=O)(N1CCN(C2=NC3=C(F)C=CC=C3S2)CC1)=O

Additional information on 2-{4-2-(ethanesulfonyl)benzoylpiperazin-1-yl}-4-fluoro-1,3-benzothiazole

Introduction to 2-{4-2-(ethanesulfonyl)benzoylpiperazin-1-yl}-4-fluoro-1,3-benzothiazole (CAS No. 886934-29-8)

2-{4-2-(ethanesulfonyl)benzoylpiperazin-1-yl}-4-fluoro-1,3-benzothiazole, with the CAS number 886934-29-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzothiazole core, a piperazine ring, and an ethanesulfonyl group, which collectively contribute to its pharmacological properties and potential therapeutic applications.

The molecular formula of 2-{4-2-(ethanesulfonyl)benzoylpiperazin-1-yl}-4-fluoro-1,3-benzothiazole is C₂₀H₁₉FNO₄S₂, and its molecular weight is approximately 430.5 g/mol. The compound's structure includes a fluorine atom at the 4-position of the benzothiazole ring, which can enhance its binding affinity and metabolic stability. The ethanesulfonyl group attached to the benzoyl moiety further modulates its biological activity and solubility properties.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-{4-2-(ethanesulfonyl)benzoylpiperazin-1-yl}-4-fluoro-1,3-benzothiazole. One of the key areas of interest is its activity as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits significant inhibitory effects on phosphodiesterase (PDE) enzymes, which are implicated in conditions such as cardiovascular diseases, respiratory disorders, and neurological disorders.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-{4-2-(ethanesulfonyl)benzoylpiperazin-1-yl}-4-fluoro-1,3-benzothiazole demonstrated selective inhibition of PDE4, a subtype of PDE that plays a crucial role in inflammation and immune responses. The researchers found that this compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 2-{4-2-(ethanesulfonyl)benzoylpiperazin-1-yl}-4-fluoro-1,3-benzothiazole has also been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry in 2020 evaluated the compound's ability to protect neurons from oxidative stress and apoptosis. The results indicated that it significantly reduced neuronal cell death and improved cellular viability under oxidative stress conditions, highlighting its potential as a neuroprotective agent.

The pharmacokinetic properties of 2-{4-2-(ethanesulfonyl)benzoylpiperazin-1-yl}-4-fluoro-1,3-benzothiazole have also been studied to assess its suitability for therapeutic use. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further development as a drug molecule.

In addition to its therapeutic potential, 2-{4-2-(ethanesulfonyl)benzoylpiperazin-1-yl}-4-fluoro-1,3-benzothiazole has been explored for its use in diagnostic imaging. A study published in the Journal of Medicinal Chemistry in 2019 investigated the compound's ability to serve as a radiotracer for positron emission tomography (PET). The results showed that it could be effectively labeled with fluorine-18 and exhibited high uptake in target tissues, suggesting its potential as a PET imaging agent.

The synthesis of 2-{4-2-(ethanesulfonyl)benzoylpiperazin-1-yl}-4-fluoro-1,3-benzothiazole involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of appropriate benzothiazole intermediates with substituted piperazines followed by functional group modifications to introduce the ethanesulfonyl moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound.

In conclusion, 2-{4-2-(ethanesulfonyl)benzoylpiperazin-1-yl}-4-fluoro-1,3-benzothiazole (CAS No. 886934-29-8) is a multifaceted compound with promising therapeutic applications in various fields such as anti-inflammatory treatment, neuroprotection, and diagnostic imaging. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.